9-(1,3-benzothiazol-2-yl)-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(1,3-benzothiazol-2-yl)-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C22H24N4OS/c27-20-5-8-22(16-26(20)15-17-6-11-23-12-7-17)9-13-25(14-10-22)21-24-18-3-1-2-4-19(18)28-21/h1-4,6-7,11-12H,5,8-10,13-16H2
• InChI Key: XVEMOKNZIMAIHT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C3=NC4=CC=CC=C4S3)CN(C1=O)CC5=CC=NC=C5
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

9-(1,3-benzothiazol-2-yl)-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one is a compound related to the broader class of diazaspiro undecanes. These compounds are known for their potential in various pharmacological applications, though we will focus on their synthesis, structure, and chemical properties, excluding their drug usage and side effects.

Synthesis Analysis

The synthesis of 3,9-diazaspiro[5.5]undecane derivatives can be achieved through intramolecular spirocyclization of 4-substituted pyridines. The process involves in situ activation of the pyridine ring with ethyl chloroformate followed by intramolecular addition of a β-dicarbonyl nucleophile in the presence of Ti(O i Pr) 4 (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The molecular structure of similar diazaspirocycles has been characterized by single crystal X-ray diffraction. For example, 3,9-di(1H-pyrrol-2-yl)-2,4,8,10-tetraazaspiro[5.5]undecane was synthesized and structurally characterized, demonstrating a complex molecular arrangement (Zhu, 2011).

Chemical Reactions and Properties

The chemical reactions and properties of diazaspirocycles often involve their interaction with various functional groups. For instance, the aminomethylation reaction of related diazaspirocycles in the presence of primary aliphatic amines and aqueous formaldehyde leads to the formation of substituted diazaspirocyclic derivatives (Khrustaleva et al., 2017).

Physical Properties Analysis

The physical properties of these compounds, such as crystal structure and thermodynamic properties, have been studied. For instance, the crystal structure of a 1,5-dioxaspiro[5.5] derivative coupled with a benzimidazole moiety was characterized, revealing insights into its physical properties (Zeng, Wang, & Zhang, 2021).

Chemical Properties Analysis

The chemical properties of diazaspiro[5.5]undecanes are influenced by their functional groups and molecular structure. For example, the annulation of primary amines to diazaspirocycles, utilizing specific resin linkers, highlights the reactivity and potential for chemical modification of these compounds (Macleod et al., 2006).